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Compound of Interest

Compound Name: Acid Blue 221

Cat. No.: B1171915 Get Quote

Application Notes: Acid Blue 221 in Textile Dyeing
Introduction Acid Blue 221 is an anionic dye belonging to the anthraquinone chemical class.[1]

These dyes are known for their application in dyeing protein fibers such as wool and silk, as

well as synthetic polyamides like nylon.[2][3][4] The dyeing process relies on the formation of

ionic bonds between the sulfonic acid groups in the dye molecule and the amino groups

present in the fiber, typically under acidic conditions.[4] This results in vibrant, bright blue

shades with good fastness properties.[1]

Physicochemical and Performance Data
The following tables summarize the key performance indicators for Acid Blue 221 when

applied to textiles.

Table 1: Colorfastness Properties of Acid Blue 221 This table outlines the resistance of Acid
Blue 221-dyed textiles to various environmental factors, based on ISO standards.
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Fastness Test Fading Staining
ISO Standard
Reference

Light Fastness 6 - ISO 105-B02

Soaping 4 4-5 ISO 105-C06

Perspiration Fastness 5 4 ISO 105-E04

Oxygen Bleaching 3-4 5 ISO 105-N01

Seawater 5 5 ISO 105-E02

(Data sourced from

World Dye Variety[1])

Table 2: Recommended Dyeing Parameters for Acid Dyes on Protein/Nylon Fibers These are

general starting parameters for acid dyes and should be optimized for specific substrates and

desired shades with Acid Blue 221.

Parameter
Recommended
Value/Range

Purpose

Dye Concentration 2-4% on weight of fiber (o.w.f) For medium color intensity[5]

Liquor Ratio 30:1
To allow free movement of

fabric[6]

pH
4.5 - 5.5 (Adjusted with Acetic

Acid or Citric Acid)

Promotes dye-fiber ionic

bonding[2][5]

Temperature (Wool/Nylon) 93-98°C (near boiling)
Ensures proper dye

penetration and fixation[2]

Temperature (Silk) 85-90°C (below simmer)
Prevents damage to the silk

fiber[2][5]

Dyeing Time 20-30 minutes at temperature
For dye exhaustion and

leveling[5]

Auxiliaries
Glauber's Salt (Sodium

Sulfate)

Optional, acts as a leveling

agent[6]
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Experimental Protocols
Protocol 1: Exhaust Dyeing of Wool/Nylon with Acid
Blue 221
This protocol details the standard laboratory procedure for dyeing protein or polyamide fibers

using an exhaustion method.

Workflow for Acid Dyeing Process

Caption: Workflow for the exhaust dyeing of textiles with Acid Blue 221.

Methodology:

Fabric Preparation:

Weigh the dry fiber or fabric to calculate the required dye amount (e.g., 2-4% of the dry

weight for a medium shade).[5]

Scour the material by washing it in hot water with a non-ionic detergent to remove any oils,

starches, or sizing.[6] Rinse thoroughly. This ensures even dye uptake.

Dyebath Preparation:

In a stainless steel or enamel pot, prepare a dyebath with a liquor ratio of approximately

30:1 (e.g., 3 liters of water for 100g of fabric).[6]

Add any leveling agents like Glauber's salt at this stage if desired.

Adjust the pH of the bath to 4.5-5.5 using white vinegar or citric acid.[2][5]

Dyeing Process:

Separately, dissolve the calculated amount of Acid Blue 221 powder in a small amount of

hot water to create a stock solution.[2]

Add the thoroughly wetted fabric to the dyebath and stir gently for several minutes.[2]
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Add the dye stock solution to the dyebath.

Slowly raise the temperature to just below a simmer for silk (approx. 85-90°C) or near

boiling for wool and nylon (approx. 93-98°C).[2][5]

Maintain this temperature and stir the fabric gently and frequently for 20-30 minutes to

ensure even dyeing.[5]

After the dyeing time, allow the dyebath to cool down gradually to prevent shocking and

felting the wool fibers.[2]

Rinsing and Drying:

Once cooled, remove the fabric from the dyebath.

Rinse with cool water until the water runs clear. A final wash with a pH-neutral detergent

can help remove any unfixed dye.[5]

Allow the fabric to air dry away from direct sunlight.

Protocol 2: Colorfastness Testing
After dyeing, the fabric's performance must be evaluated using standardized tests.

Workflow for Colorfastness Evaluation

Caption: General workflow for evaluating the colorfastness of dyed textiles.

2.1 Methodology for Colorfastness to Washing (Adapted from ISO 105-C06)

Prepare a composite specimen by taking a piece of the Acid Blue 221-dyed fabric and

placing it between two standard adjacent fabrics (e.g., cotton and wool).

Place the specimen in a container with a specified detergent solution and stainless steel

balls.[7]

Agitate the container in a testing machine at a specified temperature (e.g., 50°C) for a set

duration (e.g., 30 minutes).[7]
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After the cycle, remove the specimen, rinse, and dry it.

Evaluate the change in color of the dyed fabric and the degree of staining on the adjacent

fabrics using the standard Grey Scales.[8] Ratings range from 1 (poor) to 5 (excellent).[8]

2.2 Methodology for Colorfastness to Rubbing (Adapted from ISO 105-X12)

Mount a specimen of the dyed fabric onto the base of a crockmeter.[9][10]

Dry Rubbing: Mount a standard white cotton rubbing cloth onto the testing finger of the

crockmeter.[9]

Perform a set number of rubbing cycles (e.g., 10 cycles in 10 seconds).

Remove the white cloth and evaluate the degree of color transfer using the Grey Scale for

Staining.[11]

Wet Rubbing: Repeat the test with a new white cloth that has been wetted with deionized

water to a specified pickup percentage.[9]

Evaluate the staining on the wet rubbing cloth. Ratings for both tests range from 1 (heavy

staining) to 5 (no staining).[11]

2.3 Methodology for Colorfastness to Light (Adapted from ISO 105-B02)

Place a specimen of the dyed fabric in a holder, partially covering it to leave an unexposed

area for comparison.

Simultaneously expose the test specimen and a set of Blue Wool standards (references 1 to

8) to an artificial light source (e.g., a Xenon arc lamp) under controlled conditions.[9][11]

Continue the exposure until a specified color change is observed on one of the Blue Wool

standards.

Assess the change in color of the exposed portion of the test specimen by comparing it to

the unexposed portion.
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The lightfastness rating is the number of the Blue Wool standard that shows a similar amount

of fading.[10] Ratings range from 1 (very poor) to 8 (outstanding).[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

